Cas no 1396676-44-0 (3-chloro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methylbenzene-1-sulfonamide
• CAS No: 1396676-44-0
• Molecular Formula: C₁₈H₂₂ClNO₄S
• Molecular Weight: 383.889583110809
• CID: 6229776
• PubChem ID: 71782068

3-chloro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methylbenzene-1-sulfonamide Properties

Names and Identifiers

• 3-chloro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methylbenzene-1-sulfonamide
• 3-chloro-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-methylbenzene-1-sulfonamide
• 3-chloro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-2-methylbenzenesulfonamide
• 3-chloro-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-methylbenzenesulfonamide
• AKOS024524194
• 1396676-44-0
• F5857-3998
• VU0525308-1

• InChIKey： ZZGKYZCECVFWFD-UHFFFAOYSA-N
• Inchi： 1S/C18H22ClNO4S/c1-13-16(19)5-4-6-17(13)25(22,23)20-12-18(2,21)11-14-7-9-15(24-3)10-8-14/h4-10,20-21H,11-12H2,1-3H3
• SMILES： ClC1=CC=CC(=C1C)S(NCC(C)(CC1C=CC(=CC=1)OC)O)(=O)=O

Computed Properties

• Exact Mass: 383.0958071g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 383.0958071g/mol
• Heavy Atom Count: 25
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides